Cas no 53429-42-8 (3-Decen-1-yn-5-one)

• Product Name: 3-Decen-1-yn-5-one
• CAS No: 53429-42-8
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 357281
• PubChem ID: 71365227
• Update Time: 2025-04-19

3-Decen-1-yn-5-one Chemical and Physical Properties

Names and Identifiers

• 3-Decen-1-yn-5-one
• dec-3-en-1-yn-5-one
• ODTJIXHXHWIXTP-UHFFFAOYSA-N
• DTXSID20788651
• 53429-42-8

• Inchi： 1S/C10H14O/c1-3-5-7-9-10(11)8-6-4-2/h2,6,8H,3,5,7,9H2,1H3
• InChI Key： ODTJIXHXHWIXTP-UHFFFAOYSA-N
• SMILES： O=C(C=CC#C)CCCCC

Computed Properties

• Exact Mass: 150.10452
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07